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Compound of Interest

Compound Name: Triethyl Citrate

Cat. No.: B1682540 Get Quote

Essential Safety and Handling Guide for Triethyl
Citrate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Triethyl
Citrate in a laboratory setting. Adherence to these procedures is crucial for ensuring personal

safety and maintaining a secure research environment.

Triethyl Citrate is generally not classified as a hazardous substance; however, following good

industrial hygiene and safety practices is essential.[1][2][3] The following information details the

necessary personal protective equipment (PPE), handling procedures, and disposal plans.

Personal Protective Equipment (PPE)
While Triethyl Citrate has low toxicity, appropriate PPE should be worn to minimize exposure

and ensure safety.
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Protection Type Specific Recommendations Rationale

Eye Protection
Goggles or safety glasses with

side-shields.[4][5]

To prevent accidental splashes

and contact with eyes, which

may cause irritation.[6]

Hand Protection

Nitrile rubber gloves are

recommended.[1] Use proper

glove removal technique.

To avoid skin contact.[1][2]

Body Protection
Long-sleeved clothing and a

chemical-resistant apron.[2][4]

To protect skin from potential

splashes.

Respiratory Protection

Generally not required in well-

ventilated areas.[1][2][5] Use a

NIOSH/MSHA approved

respirator if vapors or mists are

generated or if ventilation is

inadequate.[4][7]

To prevent inhalation of

aerosols, which can irritate the

respiratory tract.[6]

Quantitative Safety Data
Parameter Value Source

Oral LD50 (Rat) 5900 mg/kg [1][5]

Dermal LD50 (Rabbit) >5000 mg/kg [5][8]

Flash Point 151 °C / 303.8 °F [5][6]

Boiling Point 294 °C [6]

Occupational Exposure Limits Not established [1][3][5]

Experimental Protocol: Safe Handling of Triethyl
Citrate
This protocol outlines the step-by-step procedure for safely handling Triethyl Citrate in a

laboratory environment.
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1. Preparation and Engineering Controls:

Ensure the work area is well-ventilated.[4] A fume hood may be used if there is a potential for

generating mists or vapors.[4]

Install a safety shower and eye bath in the vicinity of the handling area.[9]

Keep away from incompatible materials such as oxidizing agents and strong bases.[4]

2. Donning Personal Protective Equipment (PPE):

Wear the appropriate PPE as specified in the table above: safety glasses with side-shields or

goggles, nitrile gloves, and a lab coat or apron.

3. Handling and Use:

Avoid contact with skin, eyes, and clothing.[4][9]

Do not breathe vapors or spray mist.[4]

Handle in accordance with good industrial hygiene and safety practices.[3][4]

Keep containers tightly closed when not in use.[1][4]

Store at room temperature in a dry, well-ventilated place.[1][4]

4. Spill Management:

In case of a spill, absorb the liquid with an inert material (e.g., sand, vermiculite).[8][10]

Collect the absorbed material into a suitable, labeled container for disposal.[1][2][10]

Do not let the product enter drains.[10][11][12]

5. First Aid Procedures:

After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes.[1][11]

After skin contact: Wash off with soap and plenty of water.[1][2]
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If inhaled: Move the person into fresh air.[1][2]

If swallowed: Rinse mouth with water. Do not induce vomiting.[1][2][11]

Disposal Plan
Dispose of Triethyl Citrate and contaminated materials in accordance with local, state, and

federal regulations.

Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

[1] Do not dispose of it in the sewer system.

Contaminated Materials: Dispose of contaminated gloves, clothing, and absorbent materials

as chemical waste in sealed, properly labeled containers.[1][2][13]
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Safe Handling and Disposal of Triethyl Citrate
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Caption: Workflow for the safe handling and disposal of Triethyl Citrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1682540?utm_src=pdf-body-img
https://www.benchchem.com/product/b1682540?utm_src=pdf-body
https://www.benchchem.com/product/b1682540?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. chemicalbook.com [chemicalbook.com]

2. cdhfinechemical.com [cdhfinechemical.com]

3. ellementalpro.com [ellementalpro.com]

4. spectrumchemical.com [spectrumchemical.com]

5. fishersci.co.uk [fishersci.co.uk]

6. ICSC 1350 - TRIETHYL CITRATE [inchem.org]

7. lanxess.com [lanxess.com]

8. consolidated-chemical.com [consolidated-chemical.com]

9. static.cymitquimica.com [static.cymitquimica.com]

10. Triethyl Citrate | C12H20O7 | CID 6506 - PubChem [pubchem.ncbi.nlm.nih.gov]

11. directpcw.com [directpcw.com]

12. carlroth.com [carlroth.com]

13. scipoly.com [scipoly.com]

To cite this document: BenchChem. [Personal protective equipment for handling Triethyl
Citrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682540#personal-protective-equipment-for-
handling-triethyl-citrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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